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  4. 2-[(1E,3Z)-3-CHLORO-5-(1-DECYL-3,3-DIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)-1,3-PENTADIENYL]-1-DECYL
2-[(1E,3Z)-3-CHLORO-5-(1-DECYL-3,3-DIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)-1,3-PENTADIENYL]-1-DECYL 2-[(1E,3Z)-3-CHLORO-5-(1-DECYL-3,3-DIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)-1,3-PENTADIENYL]-1-DECYL
Brand Name: Vulcanchem
CAS No.: 166317-60-8
VCID: VC0063993
InChI: InChI=1S/C45H66ClN2.ClHO4/c1-7-9-11-13-15-17-19-25-35-47-40-29-23-21-27-38(40)44(3,4)42(47)33-31-37(46)32-34-43-45(5,6)39-28-22-24-30-41(39)48(43)36-26-20-18-16-14-12-10-8-2;2-1(3,4)5/h21-24,27-34H,7-20,25-26,35-36H2,1-6H3;(H,2,3,4,5)/q+1;/p-1
SMILES: CCCCCCCCCCN1C2=CC=CC=C2C(C1=CC=C(C=CC3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCCCC)Cl)(C)C.[O-]Cl(=O)(=O)=O
Molecular Formula: C45H66Cl2N2O4
Molecular Weight: 769.933

2-[(1E,3Z)-3-CHLORO-5-(1-DECYL-3,3-DIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)-1,3-PENTADIENYL]-1-DECYL

CAS No.: 166317-60-8

Main Products

VCID: VC0063993

Molecular Formula: C45H66Cl2N2O4

Molecular Weight: 769.933

2-[(1E,3Z)-3-CHLORO-5-(1-DECYL-3,3-DIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)-1,3-PENTADIENYL]-1-DECYL - 166317-60-8

CAS No. 166317-60-8
Product Name 2-[(1E,3Z)-3-CHLORO-5-(1-DECYL-3,3-DIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)-1,3-PENTADIENYL]-1-DECYL
Molecular Formula C45H66Cl2N2O4
Molecular Weight 769.933
IUPAC Name 2-[3-chloro-5-(1-decyl-3,3-dimethylindol-1-ium-2-yl)penta-2,4-dienylidene]-1-decyl-3,3-dimethylindole;perchlorate
Standard InChI InChI=1S/C45H66ClN2.ClHO4/c1-7-9-11-13-15-17-19-25-35-47-40-29-23-21-27-38(40)44(3,4)42(47)33-31-37(46)32-34-43-45(5,6)39-28-22-24-30-41(39)48(43)36-26-20-18-16-14-12-10-8-2;2-1(3,4)5/h21-24,27-34H,7-20,25-26,35-36H2,1-6H3;(H,2,3,4,5)/q+1;/p-1
Standard InChIKey NSVITLCIMBUAMU-UHFFFAOYSA-M
SMILES CCCCCCCCCCN1C2=CC=CC=C2C(C1=CC=C(C=CC3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCCCC)Cl)(C)C.[O-]Cl(=O)(=O)=O
Last Modified Aug 20 2021
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